Cerium trihydride

• CAS RN: 13864-02-3
• Molecular Formula: CeH3
• Molecular Weight: 143.14 g/mol
• IUPAC Name: cerium trihydride
• InChI: InChI=1S/Ce.3H
• InChI Key: RXEMVTNROUTZCC-UHFFFAOYSA-N
• SMILES: [CeH3]

Description

Cerium trihydride (CeH3) is a rare earth metal hydride that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a white crystalline solid that is highly reactive and has a high hydrogen storage capacity.

Scientific Research Applications

Cerium trihydride has a wide range of potential applications in scientific research. One of the most promising applications is in the field of hydrogen storage. This compound has a high hydrogen storage capacity and can release hydrogen at low temperatures. This makes it a potential candidate for use in fuel cells and hydrogen-powered vehicles.
Another application of this compound is in the field of catalysis. This compound can act as a catalyst for a variety of chemical reactions, including the reduction of carbon dioxide and the oxidation of alcohols. It has also been shown to be an effective catalyst for the production of hydrogen from water.

Mechanism of Action

The mechanism of action of Cerium trihydride is not well understood. However, it is believed that the hydride ions in this compound play a key role in its reactivity. The hydride ions can easily donate electrons, making this compound a strong reducing agent.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of this compound. However, studies have shown that this compound can be toxic to aquatic organisms at high concentrations. It is important to note that this compound is not intended for human consumption and should not be used as a drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of Cerium trihydride is its high hydrogen storage capacity. This makes it a potential candidate for use in fuel cells and hydrogen-powered vehicles. Another advantage is its ability to act as a catalyst for a variety of chemical reactions.
However, this compound is highly reactive and can be difficult to handle. It is also expensive and not readily available, which can limit its use in lab experiments.

Future Directions

There are many potential future directions for research on Cerium trihydride. One area of research could be to further investigate its potential as a hydrogen storage material. Another area of research could be to explore its potential as a catalyst for the production of hydrogen from water.
Additionally, research could be conducted to investigate the toxicity of this compound and its potential impact on the environment. Further studies could also be conducted to better understand the mechanism of action of this compound and its potential applications in other fields, such as energy storage and catalysis.
Conclusion:
In conclusion, this compound is a rare earth metal hydride that has gained significant attention in scientific research due to its unique properties and potential applications. It has a high hydrogen storage capacity and can act as a catalyst for a variety of chemical reactions. While there is still much to be learned about this compound, it has the potential to play an important role in future scientific research and technological advancements.

Synthesis Methods

Cerium trihydride can be synthesized by reacting cerium metal with hydrogen gas at high temperatures and pressures. The reaction is exothermic and can be carried out in a sealed vessel. Another method involves the reduction of cerium oxide with lithium aluminum hydride in an aprotic solvent.